Cas no 2310124-32-2 (1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine)

• Product Name: 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine
• CAS No: 2310124-32-2
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5341863
• Update Time: 2025-05-21

1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• furan-3-yl(4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl)methanone
• furan-3-yl-[4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]methanone
• 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

• Inchi： 1S/C15H22N2O3/c1-19-14-4-8-17(10-14)13-2-6-16(7-3-13)15(18)12-5-9-20-11-12/h5,9,11,13-14H,2-4,6-8,10H2,1H3
• InChI Key： FQTTZVUUPAHWSG-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C1)C1CCN(C(C2=COC=C2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 1.1
• Topological Polar Surface Area: 45.9

Additional information on 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

Exploring the Potential of 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine

The compound with CAS No. 2310124-32-2, known as 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and promising applications. This molecule is a derivative of piperidine, a six-membered cyclic amine, which is widely used in drug design and synthesis. The presence of the furan ring and the methoxypyrrolidine group introduces interesting electronic and steric properties, making it a valuable compound for further research.

Recent studies have highlighted the potential of 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine in drug discovery, particularly in the development of bioactive molecules with therapeutic potential. The furan moiety is known for its ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding, which are crucial for molecular recognition and binding affinity in biological systems. Similarly, the methoxypyrrolidine group contributes to the compound's stability and solubility, making it an attractive candidate for pharmacological applications.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for further functionalization. Researchers have explored its potential as a precursor for synthesizing more complex molecules with enhanced bioactivity. For instance, modifications to the furan ring or the methoxypyrrolidine group have been shown to significantly alter the compound's physicochemical properties, paving the way for tailored drug design.

The synthesis of 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. The key steps include the formation of the piperidine ring, followed by substitution reactions to introduce the furan and methoxypyrrolidine groups. These reactions are typically carried out under controlled conditions to ensure high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a solubility profile that makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Its stability under physiological conditions has also been tested, with promising results indicating its potential suitability for in vivo studies.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine at the molecular level. Molecular docking studies have revealed that this compound has a high affinity for certain protein targets, suggesting its potential role as a lead compound in drug discovery programs targeting diseases such as cancer or neurodegenerative disorders.

The application of 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or optoelectronic devices.

In conclusion, 1-(furan-3-carbonyl)-4-(3-methoxypyrrolidin-1-yl)piperidine represents a versatile platform for chemical innovation across multiple disciplines. With ongoing research uncovering new applications and properties, this compound continues to be a focal point in scientific exploration.